Cas no 777886-94-9 (2-(5-chlorothiophen-2-yl)azetidine)

• Product Name: 2-(5-chlorothiophen-2-yl)azetidine
• CAS No: 777886-94-9
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 6265316
• PubChem ID: 64982633
• Update Time: 2025-05-23

2-(5-chlorothiophen-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)azetidine
• EN300-1247648
• 777886-94-9
• AKOS014313210

• Inchi： 1S/C7H8ClNS/c8-7-2-1-6(10-7)5-3-4-9-5/h1-2,5,9H,3-4H2
• InChI Key： KUYSCIVEJNHYGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CCN2)S1

Computed Properties

• Exact Mass: 173.0065981g/mol
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-chlorothiophen-2-yl)azetidine

Introduction to CAS No 777886-94-9: 2-(5-chlorothiophen-2-yl)azetidine

CAS No 777886-94-9, commonly referred to as 2-(5-chlorothiophen-2-yl)azetidine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with an azetidine moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties, while the azetidine ring, a four-membered saturated nitrogen-containing ring, adds structural rigidity and potential for bioactivity.

The synthesis of 2-(5-chlorothiophen-2-yl)azetidine typically involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and potential commercial applications.

In terms of physical properties, CAS No 777886-94-9 exhibits a melting point of approximately 130°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's biological activity has been a focal point of recent studies. Research indicates that 2-(5-chlorothiophen-2-yl)azetidine possesses moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to modulate cellular signaling pathways has been explored in vitro, with promising results that warrant further investigation in preclinical models.

From an applications perspective, CAS No 777886-94-9 finds utility in both academic research and industrial settings. Its use as a building block in medicinal chemistry is particularly noteworthy, as it allows for the construction of complex molecular architectures with tailored pharmacokinetic profiles.

In conclusion, CAS No 777886-94-9, or 2-(5-chlorothiophen-2-yl)azetidine, represents a valuable addition to the arsenal of compounds available for chemical and biological research. With ongoing advancements in synthetic methodologies and continued exploration of its biological properties, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.